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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765

This technical guide provides a comprehensive overview of the molecular weight and exact
mass of 4-octyne (CAS 1942-45-6), a symmetrical alkyne with the chemical formula CsH1a4.[1]
[2] This document is intended for researchers, scientists, and professionals in drug
development who require precise chemical data and an understanding of its experimental
determination.

Core Concepts: Molecular Weight vs. Exact Mass

In mass spectrometry, it is crucial to distinguish between two key terms: molecular weight and
exact mass.

e Molecular Weight (or Molar Mass): This is the weighted average mass of a molecule's
constituent atoms, considering their natural isotopic abundances.[3] It is calculated using the
standard atomic weights of the elements from the periodic table. Molecular weight is typically
expressed in grams per mole ( g/mol ).[4] For 4-octyne, the molecular weight is a practical
value used in stoichiometric calculations for chemical reactions and solution preparation.

» Exact Mass (or Monoisotopic Mass): This is the mass of a molecule calculated using the
mass of the most abundant isotope of each constituent element.[3][5] For example, carbon is
calculated as 12C, hydrogen as *H, oxygen as 10O, and nitrogen as *N.[5] The exact mass is
a more precise value, typically expressed in Daltons (Da) or unified atomic mass units (u),
and is fundamental in high-resolution mass spectrometry for determining elemental
composition.[3][5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b155765?utm_src=pdf-interest
https://www.benchchem.com/product/b155765?utm_src=pdf-body
https://www.bocsci.com/molecular-weight-calculator.html
https://www.wikihow.com/Calculate-Molecular-Weight
https://msfacility.missouri.edu/calculating.html
https://www.selleckchem.com/molecular-weight-calculator.html
https://www.benchchem.com/product/b155765?utm_src=pdf-body
https://msfacility.missouri.edu/calculating.html
https://biochemcalc.com/exmc
https://biochemcalc.com/exmc
https://msfacility.missouri.edu/calculating.html
https://biochemcalc.com/exmc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data for 4-Octyne

The molecular formula for 4-octyne is CsH14.[1][2][5][6] Based on this, the following table
summarizes its key mass-related properties.

Property Value Units Source
Chemical Formula CsHa4 - [1][2]
Molecular Weight 110.20 g/mol [L1131[6171[8]
110.1968 g/mol [5]

Exact Mass 110.109550447 Da [6]
110.109550 Da [4]

Experimental Determination by Mass Spectrometry

The molecular weight and exact mass of volatile, small organic molecules like 4-octyne are
accurately determined using mass spectrometry, most commonly with Electron lonization (EI).
[91[10]

Principle of Electron lonization Mass Spectrometry (El-
MS)

EI-MS involves three primary stages: ionization, mass analysis, and detection.[11][12]

¢ lonization: A gaseous sample of 4-octyne is introduced into the ion source of the mass
spectrometer, which is under a high vacuum. The molecules are then bombarded with a
high-energy electron beam (typically 70 eV). This collision ejects an electron from the
molecule, creating a positively charged molecular ion (M*-), which is a radical cation.[11]

e Mass Analysis: The newly formed ions are accelerated by an electric field and then passed
through a magnetic or electric field in the mass analyzer.[7] The analyzer separates the ions
based on their mass-to-charge ratio (m/z).[7]

» Detection: lons with a specific m/z are detected, and their abundance is recorded. The
resulting plot of ion abundance versus m/z is known as a mass spectrum.[7] The peak with
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the highest m/z ratio, barring any isotopic peaks, corresponds to the molecular ion (M*-) and
thus provides the molecular weight of the compound.[7]

Detailed Experimental Protocol: GC-EI-MS of 4-Octyne

Given that 4-octyne is a volatile liquid, Gas Chromatography-Mass Spectrometry (GC-MS) is
the ideal method for its analysis.[13]

e Sample Preparation:

o Prepare a dilute solution of 4-octyne (e.g., 100 ppm) in a high-purity volatile solvent such
as hexane or dichloromethane.

e Gas Chromatography (GC) Conditions:

o Injector: Set the injector temperature to 250°C. Use a split injection mode (e.g., 50:1 split
ratio) to prevent column overloading.

o Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1 mL/min).

o GC Column: Employ a non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pm film
thickness, with a 5% phenyl polysiloxane phase).

o Oven Temperature Program:
» [nitial temperature: 40°C, hold for 2 minutes.
» Ramp: Increase temperature at 10°C/min to 200°C.
= Final hold: Hold at 200°C for 2 minutes.
e Mass Spectrometry (MS) Conditions:

o Interface Temperature: Set the GC-MS interface temperature to 280°C to prevent sample
condensation.

o lon Source: Use an Electron lonization (EI) source. Set the source temperature to 230°C.

o Electron Energy: Set the ionization energy to 70 eV.
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o Mass Analyzer: Set the analyzer (e.g., a quadrupole) to scan a mass range of m/z 35-300.

o Detector: Ensure the detector is tuned and calibrated according to the manufacturer's
specifications.

o Data Acquisition and Analysis:
o Inject 1 pL of the prepared 4-octyne solution into the GC-MS system.

o Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak
corresponding to 4-octyne.

o |dentify the molecular ion peak (M*:) in the mass spectrum. For 4-octyne, this will appear
at an m/z corresponding to its molecular weight (~110.2).

o For high-resolution mass spectrometry (HRMS), the instrument would be calibrated to
provide a highly accurate mass measurement, allowing for the determination of the exact
mass (110.1096) and subsequent confirmation of the elemental formula CsHaa.

Visualized Workflow

The following diagram illustrates the general workflow for determining the molecular mass of 4-
octyne using GC-EI-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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